Cas no 103144-36-1 (1-isothiocyanato-2-(2-isothiocyanatoethoxy)ethane)

• Product Name: 1-isothiocyanato-2-(2-isothiocyanatoethoxy)ethane
• CAS No: 103144-36-1
• MF: C₆H₈N₂OS₂
• MW: 188.270518302917
• CID: 1135758
• PubChem ID: 10954302
• Update Time: 2025-04-20

1-isothiocyanato-2-(2-isothiocyanatoethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-2-(2-isothiocyanatoethoxy)ethane
• ACMC-20m60u
• 1-isothiocyanato-2-[2-(isothiocyanato)ethoxy]ethane
• 1,9-dithioxo-5-oxa-2,8-diazanonane
• Ethane, 1,1'-oxybis[2-isothiocyanato-
• 3-oxapentamethylenediisothiocyanate
• CTK0G7215
• ACMC-20m60u; 1-isothiocyanato-2-[2-(isothiocyanato)ethoxy]ethane; 1,9-dithioxo-5-oxa-2,8-diazanonane; Ethane, 1,1'-oxybis[2-isothiocyanato-; 3-oxapentamethylenediisothiocyanate; CTK0G7215;
• SCHEMBL330829
• 103144-36-1
• DTXSID10449608

• Inchi： 1S/C6H8N2OS2/c10-5-7-1-3-9-4-2-8-6-11/h1-4H2
• InChI Key： BISOMDWMNMKPEL-UHFFFAOYSA-N
• SMILES： S=C=NCCOCCN=C=S

Computed Properties

• Exact Mass: 188.007805g/mol
• Monoisotopic Mass: 188.007805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.3g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 98.13000
• LogP: 1.20860